molecular formula C12H11ClN4O2S B2464631 N-(4-chlorophenyl)-2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide CAS No. 626206-95-9

N-(4-chlorophenyl)-2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide

Cat. No.: B2464631
CAS No.: 626206-95-9
M. Wt: 310.76
InChI Key: OJCXUXBJJMZAOT-UHFFFAOYSA-N
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Description

N-(4-chlorophenyl)-2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C12H11ClN4O2S and its molecular weight is 310.76. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Antioxidant Activities

One study highlights the synthesis of nitrogen heterocycles, including derivatives similar to the specified compound, and evaluates their antioxidant and antitumor activities. These compounds showed promising results in biological activity studies against antioxidant and antitumor activities, suggesting their potential use in cancer treatment and prevention strategies due to their ability to mitigate oxidative stress and inhibit tumor growth (El-Moneim, El‐Deen, & El-Fattah, 2011).

Antimicrobial Potential

Another research effort synthesized fused 1,2,4-triazine derivatives, exploring their antimicrobial and antitumor properties. These derivatives, including structures related to the specified compound, exhibited primary in vitro screening for antimicrobial and antitumor activity, indicating their potential as dual-purpose therapeutic agents capable of addressing infectious diseases and cancer (Abd El-Moneim, Hasanen, El‐Deen, & Abd El-Fattah, 2015).

Inhibition of α-Glucosidase

Further research into N-aryl/aralkyl derivatives of a similar molecular structure demonstrated significant α-glucosidase inhibitory potential, offering a promising avenue for the development of new therapeutic agents against diabetes. This study indicates that modifications to the core structure can lead to compounds with potential utility in managing blood sugar levels, thus contributing to diabetes treatment (Iftikhar et al., 2019).

Synthesis and Biological Activity of Novel Derivatives

Research on novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides revealed their synthesis process and evaluated their in vitro anticancer and antibacterial activity. These compounds showed selective influence on non-small cell lung and CNS cancer cell lines, suggesting their potential as targeted anticancer therapies (Berest et al., 2011).

Properties

IUPAC Name

N-(4-chlorophenyl)-2-[(6-methyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H11ClN4O2S/c1-7-11(19)15-12(17-16-7)20-6-10(18)14-9-4-2-8(13)3-5-9/h2-5H,6H2,1H3,(H,14,18)(H,15,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OJCXUXBJJMZAOT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN=C(NC1=O)SCC(=O)NC2=CC=C(C=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H11ClN4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.76 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.